1-(4-Chlorobutoxy)-4-iodobenzene
Description
1-(4-Chlorobutoxy)-4-iodobenzene is a halogenated aromatic ether featuring a 4-iodophenyl group and a 4-chlorobutoxy chain. Its synthesis involves nucleophilic substitution between 4-iodophenol and 1-bromo-4-chlorobutane in the presence of potassium carbonate (K₂CO₃) in dry dimethylformamide (DMF) under argon . This compound serves as a versatile intermediate in organic synthesis, particularly in constructing complex molecules through coupling reactions or further functionalization.
Properties
Molecular Formula |
C10H12ClIO |
|---|---|
Molecular Weight |
310.56 g/mol |
IUPAC Name |
1-(4-chlorobutoxy)-4-iodobenzene |
InChI |
InChI=1S/C10H12ClIO/c11-7-1-2-8-13-10-5-3-9(12)4-6-10/h3-6H,1-2,7-8H2 |
InChI Key |
AEFFIZKKZBCKMQ-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=CC=C1OCCCCCl)I |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Trends
- Steric vs. Electronic Effects : Linear chains (e.g., chlorobutoxy) enhance solubility and reduce steric hindrance compared to bulky substituents, improving reaction efficiency .
- Halogen Diversity: Compounds with multiple halogens (e.g., 1-bromo-4-iodobenzene) enable regioselective transformations, a feature absent in mono-halogenated analogs .
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